gibberellin A1(1-)

• Molecular Formula: C19H23O6-
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (1R,2R,5S,8S,9S,10R,11S,12S)-5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylate
• InChI: InChI=1S/C19H24O6/c1-9-7-17-8-18(9,24)5-3-10(17)19-6-4-11(20)16(2,15(23)25-19)13(19)12(17)14(21)22/h10-13,20,24H,1,3-8H2,2H3,(H,21,22)/p-1/t10-,11+,12-,13-,16-,17+,18+,19-/m1/s1
• InChI Key: JLJLRLWOEMWYQK-OBDJNFEBSA-M
• Isomeric SMILES: C[C@@]12[C@H](CC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@](C4)(C(=C)C5)O)C(=O)[O-])OC2=O)O
• Canonical SMILES: CC12C(CCC3(C1C(C45C3CCC(C4)(C(=C)C5)O)C(=O)[O-])OC2=O)O

Description

Gibberellin A1(1-) is conjugate base of gibberellin A1. It has a role as a human metabolite. It is a conjugate base of a gibberellin A1.

Scientific Research Applications

Biosynthesis Pathways in Plants

• Gibberellins, including GA1, are diterpene plant hormones essential for many developmental processes. Research has revealed two biosynthesis routes for isoprenoids leading to gibberellins: the mevalonate (MVA) pathway in the cytosol and the methylerythritol phosphate (MEP) pathway in plastids. Both pathways contribute to the biosynthesis of GAs in Arabidopsis seedlings, with the MEP pathway playing a dominant role in GA synthesis (Kasahara et al., 2002).

Role in Fruit and Seed Development

• GA1 has been identified in developing fruits and seeds of Pisum sativum (pea), where it regulates pod growth. The study found that GA1 levels correlated with pod size, suggesting its significant role in early fruit development (García-Martínez et al., 2004).

Interaction with Plant Hormone Receptors

• GA1 plays a role in the interaction with the gibberellin receptor GID1. The study demonstrated how GID1 discriminates and becomes activated by bioactive gibberellins, including GA1, for specific binding to DELLA proteins, a key process in plant growth regulation (Murase et al., 2008).

Novel Synthetic Small Molecule Interactions

• Research on a novel growth-promoting chemical, A1, which interacts with GA-DELLA function, suggests that such compounds can enhance sensitivity to endogenous gibberellins, leading to enhanced growth via DELLA degradation. This highlights the potential of manipulating GA1 pathways for agricultural benefits (Sukiran et al., 2022).

Immunoassay for Detection

• High-affinity antisera raised against gibberellins, including GA1, have enabled the development of immunological assays for detecting picogram amounts of gibberellins in plant tissue. This advancement aids in the detailed study of GA1's role in plant physiology (Atzorn & Weiler, 2004).